4-{[4-(2,5-Dimethylphenyl)-3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-4-oxo-2-butenoic acid

• Molecular Formula: C19H19NO5S
• Molecular Weight: 373.4 g/mol
• IUPAC Name: (E)-4-[[4-(2,5-dimethylphenyl)-3-methoxycarbonyl-5-methylthiophen-2-yl]amino]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C19H19NO5S/c1-10-5-6-11(2)13(9-10)16-12(3)26-18(17(16)19(24)25-4)20-14(21)7-8-15(22)23/h5-9H,1-4H3,(H,20,21)(H,22,23)/b8-7+
• InChI Key: ZKYIULIRTLREAV-BQYQJAHWSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)C)C2=C(SC(=C2C(=O)OC)NC(=O)/C=C/C(=O)O)C
• SMILES: CC1=CC(=C(C=C1)C)C2=C(SC(=C2C(=O)OC)NC(=O)C=CC(=O)O)C

Description

4-{[4-(2,5-Dimethylphenyl)-3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-4-oxo-2-butenoic acid is a synthetic compound with potential applications in scientific research. It is also known as DMOTB-TA and belongs to the family of thieno[3,4-c]pyrrole-4,6-dione derivatives.

Mechanism of Action

The mechanism of action of DMOTB-TA is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways involved in cancer growth, inflammation, and neurological disorders. DMOTB-TA has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in gene expression and cancer growth. It has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a signaling pathway involved in inflammation. In addition, DMOTB-TA has been shown to activate the Nrf2 pathway, which is involved in antioxidant defense and neuroprotection.
Biochemical and Physiological Effects
DMOTB-TA has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of HDACs. DMOTB-TA has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines and inhibiting the activity of NF-κB. In addition, DMOTB-TA has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

DMOTB-TA has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in high yields and purity. It has also been shown to have potent effects on cancer growth, inflammation, and neurological disorders. However, DMOTB-TA also has limitations. It is a relatively new compound, and its mechanism of action is not fully understood. In addition, more studies are needed to determine its safety and toxicity.

Future Directions

There are several future directions for DMOTB-TA research. Firstly, more studies are needed to determine its mechanism of action and potential targets. Secondly, DMOTB-TA could be used in combination with other compounds to enhance its effects on cancer growth, inflammation, and neurological disorders. Finally, more studies are needed to determine its safety and toxicity in animal models and humans. Overall, DMOTB-TA has shown promise as a tool for scientific research, and further studies are needed to fully explore its potential.

Synthesis Methods

The synthesis of DMOTB-TA involves several steps. Firstly, 2,5-dimethylphenyl isothiocyanate is reacted with methyl acrylate to form a thieno[3,4-c]pyrrole-4,6-dione intermediate. This intermediate is then reacted with methyl 2-bromoacetate to form the desired DMOTB-TA compound. The synthesis process has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

DMOTB-TA has shown potential as a tool for scientific research. It has been used in studies related to cancer, inflammation, and neurological disorders. DMOTB-TA has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. In addition, DMOTB-TA has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.